Cas no 87998-18-3 (3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-)

3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)- structure
87998-18-3 structure
Product Name:3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-
CAS No:87998-18-3
MF:C12H33N7
MW:275.437321424484
CID:648985
PubChem ID:14981961
Update Time:2025-04-19

3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-
    • N'-[2-[2-[2-[bis(2-aminoethyl)amino]ethylamino]ethylamino]ethyl]ethane-1,2-diamine
    • 3-(2-AMINOETHYL)-3,6,9,12-TETRAAZATETRADECANE-1,14-DIAMINE
    • DTXSID50566469
    • 87998-18-3
    • Inchi: 1S/C12H33N7/c13-1-4-16-5-6-17-7-8-18-9-12-19(10-2-14)11-3-15/h16-18H,1-15H2
    • InChI Key: BGNAJPKLESBOPL-UHFFFAOYSA-N
    • SMILES: N(CCN)(CCN)CCNCCNCCNCCN

Computed Properties

  • Exact Mass: 275.27974408g/mol
  • Monoisotopic Mass: 275.27974408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 117Ų
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